![molecular formula C19H16N4O2S B1240477 N-(6-methyl-1,3-benzothiazol-2-yl)-6-oxo-1-phenyl-4,5-dihydropyridazine-3-carboxamide](/img/structure/B1240477.png)
N-(6-methyl-1,3-benzothiazol-2-yl)-6-oxo-1-phenyl-4,5-dihydropyridazine-3-carboxamide
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Overview
Description
N-(6-methyl-1,3-benzothiazol-2-yl)-6-oxo-1-phenyl-4,5-dihydropyridazine-3-carboxamide is a member of benzothiazoles.
Scientific Research Applications
Antibacterial and Antifungal Applications
- N-(6-methyl-1,3-benzothiazol-2-yl)-6-oxo-1-phenyl-4,5-dihydropyridazine-3-carboxamide has been found to have antibacterial activity against pathogens like Staphylococcus aureus, Klebsiella pneumoniae, and Escherichia coli. It also exhibits antifungal activity against Candida albicans and Aspergillus niger (Senthilkumar, Umarani, & Satheesh, 2021).
Antioxidant Activity
- This compound has shown moderate to significant radical scavenging activity, indicating potential antioxidant properties (Ahmad et al., 2012).
Anticancer Properties
- There is evidence of anticancer activity against specific cancer cells, such as MDA-MB-231 breast cancer cells (Senthilkumar, Umarani, & Satheesh, 2021).
Antimicrobial Effects
- Synthesized derivatives of this compound have shown potent antimicrobial activity against various bacterial and fungal species (Incerti et al., 2017).
Pharmacological Screening
- The compound has undergone pharmacological screening for various activities, including antimicrobial and antioxidant properties, indicating a broad spectrum of potential therapeutic applications (Dey et al., 2022).
Properties
Molecular Formula |
C19H16N4O2S |
---|---|
Molecular Weight |
364.4 g/mol |
IUPAC Name |
N-(6-methyl-1,3-benzothiazol-2-yl)-6-oxo-1-phenyl-4,5-dihydropyridazine-3-carboxamide |
InChI |
InChI=1S/C19H16N4O2S/c1-12-7-8-14-16(11-12)26-19(20-14)21-18(25)15-9-10-17(24)23(22-15)13-5-3-2-4-6-13/h2-8,11H,9-10H2,1H3,(H,20,21,25) |
InChI Key |
MYNOXPBWJAHVJZ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=NN(C(=O)CC3)C4=CC=CC=C4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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